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Compound of Interest

Compound Name: Phenetole

Cat. No.: B1680304 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemicals are critical

components of this responsibility. This guide provides essential, step-by-step procedures for

the safe disposal of phenetole, a common solvent and intermediate in organic synthesis.

Adherence to these guidelines will help mitigate risks and ensure compliance with safety

regulations.

Phenetole: Key Safety and Handling Data
Phenetole, also known as ethoxybenzene, is a flammable liquid and vapor.[1][2][3] It is crucial

to handle this chemical in a well-ventilated area, away from heat, sparks, open flames, and

other ignition sources.[1][2][4] Personal protective equipment (PPE), including protective

gloves, clothing, and eye/face protection, should be worn at all times to avoid contact with skin

and eyes.[1][4]
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Property Data

Chemical Formula C₈H₁₀O

CAS Number 103-73-1

Appearance Colorless liquid

Odor Pleasant, ether-like

Boiling Point 172 °C

Flash Point 58 °C (136.4 °F) - closed cup

Hazards Flammable liquid and vapor

The data presented in this table is a summary of information available in safety data sheets.

Step-by-Step Disposal Protocol
The primary and most recommended method for the disposal of phenetole is through

controlled incineration at a licensed chemical destruction facility.[4] This process ensures the

complete destruction of the chemical, preventing environmental contamination.[5] Never

dispose of phenetole down the drain or in regular trash containers.[6][7]

Experimental Protocol for Waste Collection and Disposal:

Segregation and Collection:

Collect all phenetole waste, including contaminated materials like pipette tips, gloves, and

absorbent pads, in a designated and properly labeled hazardous waste container.[6]

The container should be made of a compatible material, be in good condition, and have a

secure, tightly closing lid.[8]

Clearly label the container with the words "HAZARDOUS WASTE" and "Phenetole".[8]

Container Management:
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Keep the waste container closed at all times, except when adding waste, to prevent the

release of flammable vapors.[6][8]

Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[2][3]

Ensure the storage area is equipped with appropriate fire suppression systems.

Spill Management:

In the event of a spill, remove all sources of ignition.[1]

Absorb the spilled phenetole with an inert material such as sand or earth.[3][5]

Collect the absorbed material and place it in a sealed, labeled container for disposal as

hazardous waste.[1][5]

Disposal Request:

Once the waste container is approximately 90% full, request a pickup from your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[6]

Follow all institutional and local regulations for hazardous waste manifest and pickup

procedures.[7]

Empty Container Disposal:

Empty phenetole containers must be triple-rinsed with a suitable solvent.[4]

The first rinseate must be collected and disposed of as hazardous waste.[9]

After thorough rinsing and drying, the container can be offered for recycling or

reconditioning, or punctured to render it unusable and disposed of in a sanitary landfill, in

accordance with local regulations.[4]

Phenetole Disposal Workflow
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The following diagram illustrates the logical steps for the proper disposal of phenetole waste in

a laboratory setting.
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Caption: Logical workflow for the safe disposal of phenetole waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of phenetole, contributing to a secure research environment and the protection of our

ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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